2-Chloro-4-(1-fluoroethyl)pyridine

• Molecular Formula: C7H7ClFN
• Molecular Weight: 159.59 g/mol
• IUPAC Name: 2-chloro-4-(1-fluoroethyl)pyridine
• InChI: InChI=1S/C7H7ClFN/c1-5(9)6-2-3-10-7(8)4-6/h2-5H,1H3
• InChI Key: WFEUAWAEUAGPNH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=NC=C1)Cl)F

Description

2-Chloro-4-(1-fluoroethyl)pyridine is a useful research compound. Its molecular formula is C7H7ClFN and its molecular weight is 159.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2-Chloropyridin-4-yl)ethan-1-ol (115 g, 729 mmol, 1.00 equiv) and dichloromethane (3300 mL) were added to a 5000-mL 4-necked round-bottom flask purged and maintained with an inert atmosphere of nitrogen. DAST (144 g, 893 mmol, 1.25 equiv) was added dropwise with stirring at −78° C. in 30 min. The resulting solution was stirred overnight at room temperature. The reaction was then slowly quenched by the addition of water (1000 mL). The resulting solution was extracted with dichloromethane (3×1000 mL). The combined organic layer was washed with brine (3×1000 mL), dried over anhydrous sodium sulfate and concentrated under vacuum. The residue was purified by column chromatography on silica gel column (1:10 ethyl acetate/petroleum ether) to afford 2-chloro-4-(1-fluoroethyl)pyridine as light yellow oil.